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Compound of Interest

Compound Name: 5-Methyl-2-hepten-4-one

Cat. No.: B146534 Get Quote

5-Methyl-2-hepten-4-one: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Methyl-2-hepten-4-one, a significant

flavor and fragrance compound. It includes key physical data, detailed experimental protocols

for its synthesis, and a representative analytical methodology. The information is structured to

be a valuable resource for laboratory and development work.

Core Data and Physical Properties
5-Methyl-2-hepten-4-one, also known as Filbertone or Hazelnut ketone, is a naturally

occurring organic compound.[1][2] Its primary identifier in chemical literature and databases is

CAS Number 81925-81-7.[1][2][3][4][5][6] The compound is recognized for its characteristic

nutty and roasted hazelnut-like flavor and aroma.[1]

Physical and Chemical Data Summary
A compilation of the key physical and chemical properties of 5-Methyl-2-hepten-4-one is

presented in the table below for easy reference and comparison.
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Property Value Source(s)

CAS Number 81925-81-7 [3][4]

Molecular Formula C₈H₁₄O [2][4]

Molecular Weight 126.20 g/mol [4][7]

Boiling Point 170 °C (lit.) [1][8]

Density 0.845 g/mL at 25 °C (lit.) [1][8]

Refractive Index n20/D 1.444 (lit.) [1][8]

Flash Point 61 °C (141.8 °F) - closed cup [8]

Odor Profile
Fruity, hazelnut, green, nutty,

roasted
[1]

Taste Profile Hazelnut, buttery, mushroom [1]

Experimental Protocols
This section details a two-step experimental protocol for the synthesis of 5-Methyl-2-hepten-4-
one, commencing with a Grignard reaction to produce the alcohol intermediate, followed by an

oxidation step to yield the final ketone.

Part 1: Synthesis of 5-Methyl-2-hepten-4-ol (Grignard
Reaction)
Objective: To synthesize the alcohol intermediate, 5-methyl-hept-2-en-4-ol, via the reaction of a

Grignard reagent with crotonaldehyde.

Materials:

Magnesium filings: 24.32 g

2-Bromobutane: 137 g

Anhydrous diethyl ether: 160 ml
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Crotonaldehyde: 56 g

Ice water

Hydrochloric acid

Procedure:

Prepare the Grignard reagent, 2-butylmagnesium bromide, by reacting 24.32 g of

magnesium filings with 137 g of 2-bromobutane in 100 ml of anhydrous diethyl ether.

In a separate flask, dissolve 56 g of crotonaldehyde in 60 ml of anhydrous diethyl ether.

Cool the Grignard reagent solution to 0-10 °C using an ice bath.

Add the crotonaldehyde solution dropwise to the cooled Grignard reagent.

After the addition is complete, heat the mixture to reflux and maintain for 2 hours.

Cool the reaction mixture and then carefully decompose it by adding ice water and

hydrochloric acid.

Extract the product with diethyl ether, neutralize the organic phase, and distill to purify.

The expected product is 56 g of 5-methyl-hept-2-en-4-ol, with a boiling point of 70 °C at 18

mbar.

Part 2: Oxidation to 5-Methyl-2-hepten-4-one
Objective: To oxidize the synthesized 5-methyl-hept-2-en-4-ol to the target ketone, 5-Methyl-2-
hepten-4-one.

Materials:

5-Methyl-hept-2-en-4-ol: 52 g

Sodium dichromate: 40.34 g

Sulfuric acid: 54.1 g
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Diethyl ether

Ice

Procedure:

Prepare a mixture of 40.34 g of sodium dichromate and 54.1 g of sulfuric acid.

Slowly add this oxidizing mixture to 52 g of 5-methyl-hept-2-en-4-ol while cooling the reaction

vessel with ice.

After the addition is complete, continue to stir the reaction at room temperature for an

additional hour.

Extract the product from the reaction mixture using diethyl ether.

Wash the organic phase until it is neutral.

Remove the diethyl ether solvent by distillation.

Distill the crude product to obtain the purified 5-Methyl-2-hepten-4-one. Redistillation using

a slotted tube column can improve purity, yielding a product with a boiling point of 72 °C at

20 mbar.

Synthesis and Analytical Workflow Visualization
The following diagrams illustrate the synthesis pathway of 5-Methyl-2-hepten-4-one and a

representative analytical workflow for its characterization.
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Representative GC-MS Analytical Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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